1-(2,5-Dichlorobenzyl)-piperazine

• Molecular Formula: C11H14Cl2N2
• Molecular Weight: 245.14 g/mol
• IUPAC Name: 1-[(2,5-dichlorophenyl)methyl]piperazine
• InChI: InChI=1S/C11H14Cl2N2/c12-10-1-2-11(13)9(7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key: OCDKHNIROLGDKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=C(C=CC(=C2)Cl)Cl

Description

1-(2,5-Dichlorobenzyl)-piperazine is a useful research compound. Its molecular formula is C11H14Cl2N2 and its molecular weight is 245.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 13 g of Compound 14A in 35 mL of 37% HCl was first stirred at reflux for a period of 40 hr, followed by the addition of 30 mL water and 30 mL ethyl acetate, with the pH level adjusted to 11 through addition of a suitable quantity of 35% NaOH. The obtained organic phase was then dried over anhydrous sodium sulphate, followed by evaporation under vacuum. The obtained crude product residue was then purified by flash chromatography (chloroform—methanol 7:3). By this means, 4.46 g of Compound 14B (yield 50%) was obtained.

Synthesis routes and methods II

Procedure details

A solution containing 13 g of 1-(2,5-dichlorobenzyl)-4-ethoxycarbonylpiperazine in 35 mL of 37% HCl was stirred for 40 h at reflux. Subsequently, 30 mL of water and 30 mL of EtOAc were added at room temperature, adjusting the pH to 11 via addition of 35% NaOH. The organic phase, which was dried on anhydrous sodium sulphate, was evaporated to dryness under vacuum. The crude was purified via flash chromatography (CHCl3 --MeOH 7:3) giving 4.46 g (50%) of the title compound.